Cas no 130818-09-6 (Phosphine oxide, (2-methoxyphenyl)(4-methoxyphenyl)phenyl-, (S)-)

• Product Name: Phosphine oxide, (2-methoxyphenyl)(4-methoxyphenyl)phenyl-, (S)-
• CAS No: 130818-09-6
• MF: C₂₀H₁₉O₃P
• MW: 338.336826562881
• CID: 1226943
• PubChem ID: 10042748
• Update Time: 2025-04-20

Phosphine oxide, (2-methoxyphenyl)(4-methoxyphenyl)phenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, (2-methoxyphenyl)(4-methoxyphenyl)phenyl-, (S)-
• 130818-09-6
• [P(S)]-(2-Methoxyphenyl)(4-methoxyphenyl)phenylphosphine oxide
• DTXSID601179484

• Inchi： 1S/C20H19O3P/c1-22-16-12-14-18(15-13-16)24(21,17-8-4-3-5-9-17)20-11-7-6-10-19(20)23-2/h3-15H,1-2H3/t24-/m0/s1
• InChI Key： ZYIYFWLQCMYODB-DEOSSOPVSA-N
• SMILES： [P@](C1C=CC=CC=1)(C1C=CC(=CC=1)OC)(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 338.10718146g/mol
• Monoisotopic Mass: 338.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų